Cas no 2171915-54-9 (9-cyclohexyl-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-cyclohexyl-5-oxa-8-azaspiro3.5nonane
• CAS No: 2171915-54-9
• MF: C₁₃H₂₃NO
• MW: 209.327823877335
• CID: 6099915
• PubChem ID: 165749197
• Update Time: 2025-07-15

9-cyclohexyl-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-cyclohexyl-5-oxa-8-azaspiro3.5nonane
• 2171915-54-9
• EN300-1642889
• 9-cyclohexyl-5-oxa-8-azaspiro[3.5]nonane

• Inchi： 1S/C13H23NO/c1-2-5-11(6-3-1)12-13(7-4-8-13)15-10-9-14-12/h11-12,14H,1-10H2
• InChI Key： JGDIVABBKKIGGU-UHFFFAOYSA-N
• SMILES： O1CCNC(C2CCCCC2)C21CCC2

Computed Properties

• Exact Mass: 209.177964357g/mol
• Monoisotopic Mass: 209.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 9-cyclohexyl-5-oxa-8-azaspiro3.5nonane

Comprehensive Overview of 9-cyclohexyl-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2171915-54-9): Properties, Applications, and Innovations

The compound 9-cyclohexyl-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2171915-54-9) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework, featuring both oxygen and nitrogen heteroatoms, offers versatile reactivity and potential bioactivity. This article delves into its chemical properties, synthetic pathways, and emerging applications, addressing common queries such as "What are the uses of 9-cyclohexyl-5-oxa-8-azaspiro[3.5]nonane?" and "How is this compound synthesized?".

From a structural perspective, 9-cyclohexyl-5-oxa-8-azaspiro[3.5]nonane combines a cyclohexyl group with a 5-oxa-8-azaspiro[3.5]nonane core, creating a rigid yet functionalized scaffold. This architecture is particularly valuable in drug discovery, where spirocyclic compounds are increasingly explored for their ability to mimic bioactive conformations. Researchers often search for "spirocyclic compounds in medicinal chemistry" or "novel heterocyclic scaffolds," highlighting the relevance of this molecule in cutting-edge science.

The synthesis of CAS No. 2171915-54-9 typically involves multi-step organic transformations, including cyclohexylation and spiroannulation reactions. Recent advancements in catalytic methods and green chemistry have optimized its production, aligning with the growing demand for sustainable synthetic protocols. Queries like "eco-friendly synthesis of spirocyclic compounds" reflect this trend, underscoring the compound's alignment with modern green chemistry principles.

In pharmaceutical applications, 9-cyclohexyl-5-oxa-8-azaspiro[3.5]nonane serves as a key intermediate for developing CNS-targeting agents and GPCR modulators. Its spirocyclic motif enhances metabolic stability, a feature highly sought after in "drug-like properties optimization" discussions. Additionally, its potential in agrochemical formulations has been explored, particularly in designing next-generation pesticides with improved selectivity.

Beyond traditional uses, this compound is gaining traction in material science, where its rigid structure contributes to high-performance polymers and liquid crystals. Searches for "spirocyclic materials for electronics" or "heterocyclic additives" often intersect with its applications. Innovations in 3D printing and nanotechnology further expand its utility, making it a subject of interdisciplinary research.

Analytical characterization of 9-cyclohexyl-5-oxa-8-azaspiro[3.5]nonane relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography, ensuring precise quality control. Frequently asked questions such as "How to analyze spirocyclic compounds?" or "CAS No. 2171915-54-9 spectral data" highlight the importance of robust analytical protocols in its study.

In conclusion, 9-cyclohexyl-5-oxa-8-azaspiro[3.5]nonane (CAS No. 2171915-54-9) exemplifies the intersection of structural ingenuity and practical utility. Its role in drug development, sustainable chemistry, and advanced materials positions it as a molecule of enduring scientific interest. As research progresses, its applications are likely to expand, addressing emerging challenges in healthcare and technology.